Cas no 33284-21-8 (2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one)

2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-one is a fluorinated ketone derivative featuring a pyridine ring at the 3-position. This compound is characterized by its trifluoromethyl group adjacent to the carbonyl functionality, which enhances its electrophilic reactivity and stability under various chemical conditions. The pyridine moiety introduces nitrogen-based heterocyclic properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing trifluoromethyl group improves metabolic stability and bioavailability, while the ketone group serves as a reactive site for further functionalization. This compound is particularly valuable in the development of fluorinated heterocycles, offering potential applications in medicinal chemistry, material science, and catalysis. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one structure
33284-21-8 structure
Product Name:2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one
CAS No:33284-21-8
MF:C7H4F3NO
MW:175.107972145081
MDL:MFCD28405557
CID:54045
PubChem ID:11769061
Update Time:2025-07-02

2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(pyridin-3-yl)ethanone
    • 2,2,2-trifluoro-1-(3-pyridinyl)Ethanone
    • 2,2,2-trifluoro-1-pyridin-3-ylethanone
    • 3-(TRIFLUOROACETYL)PYRIDINE
    • PncA Inhibitor,3
    • 2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one
    • SCHEMBL5332528
    • AKOS012259163
    • CS-15894
    • AMY41014
    • AB07257
    • CS-0063929
    • BDBM92859
    • s10645
    • PncA Inhibitor, 3
    • 3-Trifluoroacetylpyridine
    • ETHANONE, 2,2,2-TRIFLUORO-1-(3-PYRIDINYL)-
    • EN300-157713
    • 33284-21-8
    • 2,2,2-trifluoro-1-pyridin-3-yl-ethanone
    • FT-0647908
    • Ethanone, 2,2,2-trifluoro-1-(3-pyridinyl)- (9CI)
    • A5942
    • DTXSID70472098
    • J-520454
    • DB-013165
    • 2,2,2-Trifluoro-1-(3-pyridyl)ethanone
    • 853-418-8
    • MDL： MFCD28405557
    • Inchi： 1S/C7H4F3NO/c8-7(9,10)6(12)5-2-1-3-11-4-5/h1-4H
    • InChI Key： PUFPXTQTBPNXAD-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=NC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 175.02400
  • Monoisotopic Mass: 175.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Boiling Point: 197.9±35.0℃ at 760 mmHg
  • PSA: 29.96000
  • LogP: 1.82660

2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Pricemore >>

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Chemenu
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Enamine
EN300-157713-50mg
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 33284-21-8 95.0%
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Enamine
EN300-157713-100mg
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 33284-21-8 95.0%
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Enamine
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2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Production Method

2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:33284-21-8)3-三氟乙酰基吡啶
Order Number:LE26935577
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:33284-21-8)2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one
Order Number:A5942
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):939.0/268.0
Email:sales@amadischem.com

2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one Related Literature

33284-21-8 (2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:33284-21-8)3-三氟乙酰基吡啶
LE26935577
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:33284-21-8)2,2,2-trifluoro-1-(pyridin-3-yl)ethan-1-one
A5942
Purity:99%/99%
Quantity:5g/1g
Price ($):939.0/268.0
Email